2-(4-(Pyridin-2-yl)piperazin-1-yl)-4-(trifluoromethyl)pyrimidine

• IUPAC Name: 2-(4-pyridin-2-ylpiperazin-1-yl)-4-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C14H14F3N5/c15-14(16,17)11-4-6-19-13(20-11)22-9-7-21(8-10-22)12-3-1-2-5-18-12/h1-6H,7-10H2
• InChI Key: PVASVVBCTJZWQF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C3=NC=CC(=N3)C(F)(F)F
• Molecular Formula: C14H14F3N5
• Molecular Weight: 309.29 g/mol

Description

2-(4-(Pyridin-2-yl)piperazin-1-yl)-4-(trifluoromethyl)pyrimidine, also known as PPTP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. PPTP is a pyrimidine derivative that has been found to exhibit various biochemical and physiological effects, making it a promising candidate for drug development.

Scientific Research Applications

Synthesis and Chemical Properties

Research has explored the synthesis and chemical properties of related compounds, highlighting the versatility of pyrimidine derivatives in drug design. For instance, the synthesis of piperazinyl-glutamate-pyrimidines as potent P2Y12 antagonists demonstrates the utility of pyrimidine derivatives in creating compounds with significant pharmacological properties (Parlow et al., 2009). Similarly, the development of aminated benzimidazo[1,2-a]quinolines substituted with piperidine, pyrrolidine, and piperazine nuclei underscores the role of pyrimidine and piperazine derivatives in synthesizing fluorescent probes for DNA detection (Perin et al., 2011).

Metabolism and Pharmacokinetics

The metabolism and pharmacokinetics of compounds containing similar structural elements have been studied to understand their absorption, distribution, metabolism, and excretion (ADME) profiles. For example, the metabolism of flumatinib, a novel antineoplastic tyrosine kinase inhibitor with structural similarities, in chronic myelogenous leukemia patients has been extensively researched, providing insights into the metabolic pathways and the role of phase I and phase II metabolites in drug disposition (Gong et al., 2010).

Potential Biomedical Applications

The synthesis and evaluation of novel diaryl ureas containing pyrimidine-piperazine groups have demonstrated potent and broad-spectrum anti-cancer activities, suggesting the potential of such derivatives in developing new therapeutic agents (Zhao et al., 2013). Additionally, the exploration of pyrimidine-piperazine hybrids has been highlighted for their synthesis and biological activities, underscoring the significant interest in these compounds for their versatile biological properties (Al‐Ghorbani et al., 2021).